Cas no 1040312-54-6 ((4-Bromothiophen-2-yl)methyl(propan-2-yl)amine)

(4-Bromothiophen-2-yl)methyl(propan-2-yl)amine is a brominated thiophene derivative featuring an isopropylamine substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The bromine moiety at the 4-position enhances reactivity for cross-coupling reactions, such as Suzuki or Stille couplings, enabling efficient derivatization. The secondary amine group provides a handle for further functionalization, making it valuable for constructing complex molecular architectures. Its well-defined structure and stability under standard conditions ensure reliable performance in synthetic applications. This compound is particularly useful in medicinal chemistry for the design of biologically active thiophene-based scaffolds.

(4-Bromothiophen-2-yl)methyl(propan-2-yl)amine structure

1040312-54-6 structure

Product Name:(4-Bromothiophen-2-yl)methyl(propan-2-yl)amine

CAS No:1040312-54-6

MF:C₈H₁₂BrNS

MW:234.156579971313

CID:5056955

PubChem ID:28832965

Update Time:2025-06-07

(4-Bromothiophen-2-yl)methyl(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

- [(4-bromothiophen-2-yl)methyl](propan-2-yl)amine
- N-[(4-bromothiophen-2-yl)methyl]propan-2-amine
- (4-Bromothiophen-2-yl)methyl(propan-2-yl)amine
- Inchi： 1S/C8H12BrNS/c1-6(2)10-4-8-3-7(9)5-11-8/h3,5-6,10H,4H2,1-2H3
- InChI Key： SDHQZFBOAYQCQQ-UHFFFAOYSA-N
- SMILES： BrC1=CSC(=C1)CNC(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 119
XLogP3: 2.5
Topological Polar Surface Area: 40.3

(4-Bromothiophen-2-yl)methyl(propan-2-yl)amine Pricemore >>

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